Cas no 261951-80-8 (3-Fluoro-2-(trifluoromethyl)benzoic acid)

3-Fluoro-2-(trifluoromethyl)benzoic acid structure
261951-80-8 structure
Product Name:3-Fluoro-2-(trifluoromethyl)benzoic acid
CAS No:261951-80-8
MF:C8H4F4O2
MW:208.109776496887
MDL:MFCD01631565
CID:820644
PubChem ID:2774780
Update Time:2025-04-19

3-Fluoro-2-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Fluoro-2-trifluoromethylbenzoic acid
    • 3-Fluoro-2-(trifluoromethyl)benzoic acid
    • JRD-0902
    • MDL: MFCD01631565
    • Inchi: 1S/C8H4F4O2/c9-5-3-1-2-4(7(13)14)6(5)8(10,11)12/h1-3H,(H,13,14)
    • InChI Key: CDGGKKODENBDJO-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(C(=O)O)=C1C(F)(F)F

Computed Properties

  • Exact Mass: 208.01500
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2

Experimental Properties

  • Density: 1.489±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 118-121℃
  • Boiling Point: 252.0±40.0 ºC (760 Torr),
  • Flash Point: 106.2±27.3 ºC,
  • Solubility: Very slightly soluble (0.33 g/l) (25 º C),
  • PSA: 37.30000
  • LogP: 2.54270

3-Fluoro-2-(trifluoromethyl)benzoic acid Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

3-Fluoro-2-(trifluoromethyl)benzoic acid Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Fluoro-2-(trifluoromethyl)benzoic acid Pricemore >>

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